![molecular formula C12H17NO2 B7512388 N-methyl-N-[(5-methylfuran-2-yl)methyl]cyclobutanecarboxamide](/img/structure/B7512388.png)
N-methyl-N-[(5-methylfuran-2-yl)methyl]cyclobutanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-methyl-N-[(5-methylfuran-2-yl)methyl]cyclobutanecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. It is a cyclic amide that is synthesized through a multistep process and has been found to exhibit various biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of N-methyl-N-[(5-methylfuran-2-yl)methyl]cyclobutanecarboxamide is not fully understood. However, it has been found to interact with various biological targets, including G protein-coupled receptors and enzymes involved in inflammation and pain. The compound has also been found to inhibit the growth of cancer cells and induce apoptosis.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the production of inflammatory cytokines and reduce inflammation in animal models. The compound has also been found to exhibit analgesic effects in animal models of pain. Additionally, it has been found to inhibit the growth of cancer cells and induce apoptosis.
Advantages and Limitations for Lab Experiments
The advantages of using N-methyl-N-[(5-methylfuran-2-yl)methyl]cyclobutanecarboxamide in lab experiments include its potential as a ligand for G protein-coupled receptors and its various biological activities. However, the limitations include the lack of understanding of its mechanism of action and the need for further research to fully understand its potential applications.
Future Directions
Future research on N-methyl-N-[(5-methylfuran-2-yl)methyl]cyclobutanecarboxamide could focus on its potential use in drug discovery, particularly as a ligand for G protein-coupled receptors. Further studies could also investigate its potential use in the treatment of cancer, arthritis, and pain management. Additionally, research could focus on understanding the compound's mechanism of action and identifying potential side effects.
Synthesis Methods
The synthesis of N-methyl-N-[(5-methylfuran-2-yl)methyl]cyclobutanecarboxamide involves a multistep process that begins with the reaction of 5-methylfurfural with methylamine to form N-methyl-5-methylfuran-2-carboxamide. This compound is then reacted with cyclobutanecarboxylic acid to form this compound. The final product is obtained through purification and isolation techniques.
Scientific Research Applications
N-methyl-N-[(5-methylfuran-2-yl)methyl]cyclobutanecarboxamide has been found to exhibit various biological activities, including antitumor, anti-inflammatory, and analgesic effects. It has been studied for its potential use in the treatment of cancer, arthritis, and pain management. The compound has also been found to have potential as a ligand for G protein-coupled receptors and has been studied for its potential use in drug discovery.
properties
IUPAC Name |
N-methyl-N-[(5-methylfuran-2-yl)methyl]cyclobutanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2/c1-9-6-7-11(15-9)8-13(2)12(14)10-4-3-5-10/h6-7,10H,3-5,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDOYNUCONQEKRB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)CN(C)C(=O)C2CCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.